molecular formula C18H19NOS B8758405 1-(3-(Benzylthio)-2-methylphenyl)pyrrolidin-2-one

1-(3-(Benzylthio)-2-methylphenyl)pyrrolidin-2-one

Cat. No.: B8758405
M. Wt: 297.4 g/mol
InChI Key: PHDQRWBGPIIVET-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

1-(3-(Benzylthio)-2-methylphenyl)pyrrolidin-2-one is a useful research compound. Its molecular formula is C18H19NOS and its molecular weight is 297.4 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C18H19NOS

Molecular Weight

297.4 g/mol

IUPAC Name

1-(3-benzylsulfanyl-2-methylphenyl)pyrrolidin-2-one

InChI

InChI=1S/C18H19NOS/c1-14-16(19-12-6-11-18(19)20)9-5-10-17(14)21-13-15-7-3-2-4-8-15/h2-5,7-10H,6,11-13H2,1H3

InChI Key

PHDQRWBGPIIVET-UHFFFAOYSA-N

Canonical SMILES

CC1=C(C=CC=C1SCC2=CC=CC=C2)N3CCCC3=O

Origin of Product

United States

Synthesis routes and methods I

Procedure details

Intermediate 83 (7 g, 23.87 mmol), pyrrolidin-2-one (4.06 g, 47.74 mmol), CuI (909 mg, 4.77 mmol), N,N′-dimethylethylene diamine (10.28 ml, 95.49 mmol) and K2CO3 (7.25 g, 52.52 mmol) were suspended in toluene (10 ml) under N2 and heated to 110° C. for 16 h. After cooling to RT the reaction mixture was quenched by the addition of 100 ml water and extracted with ethyl acetate (three times). The organic layers were combined and washed with water and sat. aq NaCl-solution, dried with Na2SO4, filtered and evaporated to dryness, and purified by silica gel chromatography.
Quantity
7 g
Type
reactant
Reaction Step One
Quantity
4.06 g
Type
reactant
Reaction Step Two
Quantity
10.28 mL
Type
reactant
Reaction Step Three
Name
Quantity
7.25 g
Type
reactant
Reaction Step Four
Quantity
10 mL
Type
solvent
Reaction Step Five
Name
CuI
Quantity
909 mg
Type
catalyst
Reaction Step Six

Synthesis routes and methods II

Procedure details

Intermediate 24 (14.08 g, 48 mmol) and pyrrolidin-2-one (4.9 g, 57.6 mmol) were converted to intermediate 25 as described in example 1; 1.5). The crude product (14.6 g) was used without purification in the next step.
Quantity
14.08 g
Type
reactant
Reaction Step One
Quantity
4.9 g
Type
reactant
Reaction Step Two
[Compound]
Name
intermediate 25
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Three

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